2-{[(1-benzyl-1H-pyrazol-4-yl)methyl]amino}ethan-1-ol hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “2-{[(1-benzyl-1H-pyrazol-4-yl)methyl]amino}ethan-1-ol hydrochloride” has been reported in the literature . Imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds, is often used as a core structure in the synthesis of such compounds . The derivatives of 1, 3-diazole show different biological activities .Molecular Structure Analysis
The molecular structure of “this compound” is complex, featuring a benzyl-1H-pyrazol-4-yl group attached to an aminoethanol moiety . The empirical formula is C11H14ClN3 and the molecular weight is 223.70 .Scientific Research Applications
Corrosion Inhibition
Pyrazole derivatives, such as those investigated by Herrag et al. (2007), have been shown to act as effective corrosion inhibitors for steel in hydrochloric acid. These compounds reduce corrosion rates significantly, with the efficiency of inhibition increasing with compound concentration. This suggests potential industrial applications in protecting metal surfaces against corrosion (Herrag et al., 2007).
Antimicrobial Activity
The study by Hassan (2013) on pyrazoline and pyrazole derivatives indicates these compounds possess antimicrobial properties. They demonstrated effectiveness against a range of microorganisms, including Gram-negative and Gram-positive bacteria, as well as yeast-like fungi. This underlines their potential in developing new antimicrobial agents (Hassan, 2013).
Antipsychotic Potential
Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols by Wise et al. (1987) found that these compounds displayed antipsychotic-like profiles in animal behavioral tests. Notably, they did not interact with dopamine receptors, unlike many clinically available antipsychotic agents. This presents a unique avenue for the development of new antipsychotic medications (Wise et al., 1987).
Antitumor and Antifungal Activities
Titi et al. (2020) explored the synthesis of pyrazole derivatives and their bioactivities, identifying pharmacophore sites with antitumor, antifungal, and antibacterial properties. The structural characterization and theoretical calculations supported the biological activity findings, highlighting the therapeutic potential of such compounds (Titi et al., 2020).
Mechanism of Action
Target of Action
Similar compounds containing imidazole and pyrazole moieties have been known to exhibit a broad range of biological activities .
Mode of Action
It is suggested that the compound might interact with its targets through strong h-bonding interactions .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to a wide range of biological activities .
Result of Action
Similar compounds have been known to exhibit a broad range of biological activities .
Properties
IUPAC Name |
2-[(1-benzylpyrazol-4-yl)methylamino]ethanol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O.ClH/c17-7-6-14-8-13-9-15-16(11-13)10-12-4-2-1-3-5-12;/h1-5,9,11,14,17H,6-8,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYLWAMIZHGTSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=N2)CNCCO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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